Cas no 31644-52-7 (2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride)

• Product Name: 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride
• CAS No: 31644-52-7
• MF: C₆H₁₄N₂O₂S
• MW: 178.252560138702
• CID: 1087564
• PubChem ID: 1133629
• Update Time: 2025-05-25

2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-ylsulfonyl)ethanamine
• AKOS000124024
• A842542
• 2-pyrrolidin-1-ylsulfonylethanamine
• SCHEMBL5022227
• 31644-52-7
• STK503440
• DB-329492
• BAS 03320355
• 2-(1-PYRROLIDINYLSULFONYL)-1-ETHANAMINE
• ALBB-005488
• HMS1692D15
• 2-(pyrrolidine-1-sulfonyl)ethan-1-amine
• EN300-398632
• 2-(1-pyrrolidinylsulfonyl)ethanamine
• 2-(Pyrrolidine-1-sulfonyl)-ethylamine
• 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride

• MDL： MFCD05237226
• Inchi： 1S/C6H14N2O2S/c7-3-6-11(9,10)8-4-1-2-5-8/h1-7H2
• InChI Key： JRFULQLOOJLLNB-UHFFFAOYSA-N
• SMILES： S(CCN)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 178.07759887g/mol
• Monoisotopic Mass: 178.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride

Introduction to 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride (CAS No. 31644-52-7)

2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 31644-52-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonylamine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of pyrrolidin-1-ylsulfonyl provides a unique scaffold that enhances the compound's pharmacological profile, making it a valuable candidate for further exploration in medicinal chemistry.

The hydrochloride salt form of this compound improves its solubility in aqueous media, which is a critical factor for pharmaceutical formulations. This enhanced solubility facilitates its use in various experimental and therapeutic contexts, including in vitro assays and in vivo studies. The sulfonyl group, a key feature of the molecule, is known for its ability to interact with biological targets such as enzymes and receptors, often modulating their activity. This interaction potential makes 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride a promising candidate for developing novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of sulfonylamine derivatives in drug discovery. These compounds have been extensively studied for their roles in inhibiting various enzymatic pathways, particularly those involved in metabolic diseases and cancer. The pyrrolidin-1-yl moiety, a cyclic amine structure, contributes to the compound's stability and bioavailability, making it an attractive scaffold for medicinal chemists. The combination of these structural features has positioned 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride as a compound of great interest for further pharmacological investigation.

In the context of modern drug development, the synthesis and characterization of 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride have been refined through advanced synthetic methodologies. Techniques such as multi-step organic synthesis, including nucleophilic substitution and sulfonylation reactions, have been employed to achieve high yields and purity. These synthetic approaches are crucial for producing sufficient quantities of the compound for both preclinical and clinical studies. The availability of high-quality starting materials and well-established synthetic routes has enabled researchers to explore the full potential of this compound.

The biological activity of 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of various kinases and enzymes implicated in diseases such as cancer and inflammation. The sulfonyl group's ability to bind to active sites on these enzymes suggests that this compound could modulate their function, leading to therapeutic benefits. Additionally, the pyrrolidin-1-yl moiety has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

One notable area of research involves the use of 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride in oncology. Preclinical studies have indicated that this compound exhibits inhibitory effects on several cancer-related kinases, potentially disrupting tumor growth and progression. The ability to target multiple pathways simultaneously is particularly promising, as it may reduce the likelihood of resistance development. Furthermore, the compound's solubility profile makes it suitable for formulation into targeted therapies, which could improve treatment efficacy.

Another emerging application of this compound is in the field of immunomodulation. Research has suggested that sulfonylamine derivatives can influence immune responses by interacting with receptors and signaling pathways involved in inflammation and immune regulation. The unique structure of 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride may allow it to modulate these pathways effectively, offering potential treatments for autoimmune diseases and chronic inflammatory conditions.

The synthesis and characterization of analogues based on 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride continue to be an active area of investigation. By modifying key structural features such as the sulfonyl group or the pyrrolidine ring, researchers aim to enhance potency, selectivity, and pharmacokinetic properties. These efforts are supported by computational modeling techniques that predict how structural changes will affect biological activity. Such interdisciplinary approaches are essential for optimizing lead compounds like this one for clinical use.

The future prospects for 2-(Pyrrolidin-1-ylsulfonyl)ethanamine hydrochloride are bright, with ongoing research exploring its potential across multiple therapeutic areas. As our understanding of biological mechanisms continues to evolve, so too will our ability to harness compounds like this one for therapeutic benefit. The combination of its unique structure with its demonstrated biological activity positions it as a cornerstone molecule in contemporary drug discovery efforts.